Cas no 618427-51-3 (<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne)

• Product Name: <br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
• CAS No: 618427-51-3
• MF: C₁₇H₁₇FN₂OS₂
• MW: 348.458084821701
• CID: 3051545
• PubChem ID: 931658
• Update Time: 2025-04-21

<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne Chemical and Physical Properties

Names and Identifiers

• <br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
• 3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno(2,3-D)pyrimidin-4(3H)-one
• AKOS002188484
• 638-087-8
• 3-ethyl-2-[(4-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• STL338925
• 618427-51-3

• Inchi： 1S/C17H17FN2OS2/c1-4-20-16(21)14-10(2)11(3)23-15(14)19-17(20)22-9-12-5-7-13(18)8-6-12/h5-8H,4,9H2,1-3H3
• InChI Key： SCSOJEYGRQCJES-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C(=NC1=2)SCC1C=CC(=CC=1)F)CC)=O

Computed Properties

• Exact Mass: 348.07663368Da
• Monoisotopic Mass: 348.07663368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.2Ų